4-Methyl-N,N'-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine

• CAS No.: 93859-06-4
• Molecular Formula: C19H36N2
• Molecular Weight: 292.5 g/mol
• IUPAC Name: N-[3-(3,3-dimethylbutan-2-ylideneamino)-4-methylcyclohexyl]-3,3-dimethylbutan-2-imine
• InChI: InChI=1S/C19H36N2/c1-13-10-11-16(20-14(2)18(4,5)6)12-17(13)21-15(3)19(7,8)9/h13,16-17H,10-12H2,1-9H3
• InChI Key: KKAPTDXXXZADDX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1N=C(C)C(C)(C)C)N=C(C)C(C)(C)C

Description

Chemical Identity: 4-Methyl-N,N'-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine (CAS: 93859-10-0; synonyms: N,N′-Bis(1-methylpropylidene)-4-methylcyclohexane-1,3-diamine) is a Schiff base derived from the condensation of 4-methylcyclohexane-1,3-diamine with 1,2,2-trimethylpropionaldehyde. Its molecular formula is C₁₅H₂₈N₂ (molecular weight: 236.4 g/mol), and it exhibits a density of 0.94 g/cm³ and a boiling point of 303.4°C .

Synthesis: The compound is synthesized via a one-pot Schiff base condensation reaction, analogous to methods reported for similar cyclohexanediamine derivatives. For instance, N,N′-bis(pyridin-4-ylmethyl)cyclohexane-1,4-diammonium dichloride dihydrate () and other Schiff bases () are prepared by reacting diamines with aldehydes in solvents like methanol or ethanol, often under basic conditions .

Structural Features:
The molecule features a cyclohexane backbone substituted with a methyl group at the 4-position and two bulky 1,2,2-trimethylpropylidene groups at the 1,3-diamine positions. This steric hindrance distinguishes it from simpler aromatic or aliphatic Schiff bases.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-N,N’-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine typically involves the reaction of cyclohexane-1,3-diamine with 4-methyl-1,2,2-trimethylpropylidene under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory, but with optimized parameters to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

4-Methyl-N,N’-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced amine derivatives.

Substitution: The amine groups can participate in substitution reactions with suitable electrophiles

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and electrophiles like alkyl halides. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

4-Methyl-N,N’-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-Methyl-N,N’-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine involves its interaction with specific molecular targets and pathways. The compound’s amine groups can form hydrogen bonds and other interactions with target molecules, influencing their activity and function .

Comparison with Similar Compounds

Substituent Effects on Physical and Chemical Properties

The table below compares key properties of 4-Methyl-N,N′-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine with similar compounds:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Boiling Point (°C)	Key Applications/Properties
Target Compound	C₁₅H₂₈N₂	1,2,2-Trimethylpropylidene	236.4	303.4	Potential ligand for metal complexes
N,N′-Bis(phenylmethylene)cyclohexane-1,2-diamine	C₂₀H₂₀N₂	Phenyl	288.4	N/A	Antimicrobial activity (MIC: 93.75–375 μg/mL)
Bis[N,N′-bis(pyrrolylmethylene)cyclohexane-1,2-diamine]Ti(IV)	C₃₂H₃₆N₈Ti	Pyrrolylmethylene	652.7	N/A	Titanium complex; crystallizes in P21/c space group
N,N′-Bis(anthrylmethyl)propane-1,3-diamine (APD)	C₃₃H₃₀N₂	Anthracene	454.6	N/A	Fluorescent derivatizing agent for formaldehyde

Key Observations :

• Steric Effects : The target compound’s bulky 1,2,2-trimethylpropylidene groups likely reduce its solubility in polar solvents compared to phenyl-substituted analogs (e.g., ).
• Thermal Stability : Higher boiling point (303.4°C) compared to aromatic Schiff bases suggests greater volatility due to aliphatic substituents .

Structural and Crystallographic Insights

• Crystal Packing: The titanium complex in crystallizes in the monoclinic P21/c space group with a unit cell volume of 3250.2 ų. Comparable data for the target compound is unavailable, but its bulkier ligands may lead to less dense packing .

Biological Activity

4-Methyl-N,N'-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine is a complex organic compound with the molecular formula C28H64N8. Its structure includes a cyclohexane ring with two amine groups and multiple trimethylpropylidene substituents, which enhance its chemical reactivity and potential biological activity. This article explores its biological activity, synthesis methods, and relevant research findings.

The biological activity of 4-Methyl-N,N'-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine can be attributed to its ability to interact with various biological targets. The presence of amine groups allows for hydrogen bonding and potential interactions with receptors or enzymes in biological systems. Research indicates that compounds with similar structures often exhibit:

• Antioxidant properties : They can scavenge free radicals and reduce oxidative stress.
• Antimicrobial activity : Certain derivatives show effectiveness against bacterial strains.
• Cytotoxic effects : Some studies suggest potential applications in cancer therapy through selective cytotoxicity towards tumor cells.

Case Studies

• Antioxidant Activity : A study evaluated the antioxidant capacity of similar amine compounds, finding that they significantly reduced lipid peroxidation in cellular models. This suggests that 4-Methyl-N,N'-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine may also possess similar protective effects against oxidative damage.
• Antimicrobial Efficacy : Research on structurally related diamines demonstrated notable inhibitory effects on Gram-positive and Gram-negative bacteria. The compound's unique structure could enhance its interaction with microbial membranes.
• Cytotoxicity in Cancer Cells : In vitro studies have shown that certain derivatives of cyclohexane diamines induce apoptosis in cancer cell lines through mitochondrial pathways. This raises the possibility of 4-Methyl-N,N'-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine being explored for anticancer therapies.

Interaction Studies

Understanding the interactions of 4-Methyl-N,N'-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine with biological molecules is crucial for assessing its safety and efficacy in pharmaceutical applications. Key areas of focus include:

• Binding Affinity : Assessing how well the compound binds to specific receptors or enzymes.
• Metabolic Pathways : Investigating how the compound is metabolized in vivo and its potential toxicological effects.
• Synergistic Effects : Exploring how this compound interacts with other drugs or compounds to enhance therapeutic outcomes.

Synthesis Methods

The synthesis of 4-Methyl-N,N'-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine typically involves multi-step organic reactions. Common methods include:

• Condensation Reactions : Utilizing amines and aldehydes to form imines followed by reduction to obtain the final diamine structure.
• Functional Group Modifications : Introducing trimethylpropylidene groups through alkylation processes.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features
4-Methylcyclohexane-1,3-diamine	C7H16N2	Simpler structure; fewer functional groups
N,N-Dimethylcyclohexane-1,2-diamine	C8H16N2	Contains dimethyl substitution
Cyclohexanamine	C6H13N	Basic amine structure without additional groups

The complexity of 4-Methyl-N,N'-bis(1,2,2-trimethylpropylidene)cyclohexane-1,3-diamine's structure enhances its reactivity compared to simpler analogs.